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  4. 4-Benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
4-Benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 4-Benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 328069-03-0
VCID: VC0441250
InChI: InChI=1S/C26H24Cl2N2O2S2/c1-3-26(2)12-18-21(14-32-26)34-23-22(18)24(31)30(13-16-7-5-4-6-8-16)25(29-23)33-15-17-9-10-19(27)20(28)11-17/h4-11H,3,12-15H2,1-2H3
SMILES: CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)CC5=CC=CC=C5)C
Molecular Formula: C26H24Cl2N2O2S2
Molecular Weight: 531.5g/mol

4-Benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 328069-03-0

Main Products

VCID: VC0441250

Molecular Formula: C26H24Cl2N2O2S2

Molecular Weight: 531.5g/mol

4-Benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 328069-03-0

CAS No. 328069-03-0
Product Name 4-Benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C26H24Cl2N2O2S2
Molecular Weight 531.5g/mol
IUPAC Name 4-benzyl-5-[(3,4-dichlorophenyl)methylsulfanyl]-12-ethyl-12-methyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C26H24Cl2N2O2S2/c1-3-26(2)12-18-21(14-32-26)34-23-22(18)24(31)30(13-16-7-5-4-6-8-16)25(29-23)33-15-17-9-10-19(27)20(28)11-17/h4-11H,3,12-15H2,1-2H3
Standard InChIKey BWLSOSSTHDYSFV-UHFFFAOYSA-N
SMILES CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)CC5=CC=CC=C5)C
Canonical SMILES CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)CC5=CC=CC=C5)C
PubChem Compound 4341455
Last Modified Nov 11 2021
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